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Compound of Interest

Compound Name: Cesium-135

Cat. No.: B1237729

This document provides essential safety and logistical information for the handling of Cesium-
135 (13°Cs) in a laboratory setting. The content herein is intended to provide procedural
guidance to researchers, scientists, and drug development professionals to ensure the safe
management of this radionuclide. Adherence to these protocols, in conjunction with institution-
specific radiation safety programs and the guidance of a certified Radiation Safety Officer
(RSO), is critical for minimizing exposure and ensuring a safe working environment.

Understanding the Hazard: Cesium-135 Properties

Cesium-135 is a radioactive isotope of cesium produced during nuclear fission.[1] Its primary
hazard stems from its radioactive decay properties. The very long half-life of 133Cs means it has
a low specific activity, making the external radiation risk less severe than shorter-lived isotopes.
[1] However, the primary concern is the risk of internal exposure through inhalation, ingestion,
or absorption, which can lead to long-term health effects.[1][2]

All work with 13°Cs must be governed by the ALARA principle: keeping radiation exposure As
Low As Reasonably Achievable. This is achieved by implementing the three cardinal rules of
radiation safety: minimizing Time, maximizing Distance, and using appropriate Shielding.[3][4]

[5]

Table 1: Radiological Data for Cesium-135

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1237729?utm_src=pdf-interest
https://www.benchchem.com/product/b1237729?utm_src=pdf-body
https://www.benchchem.com/product/b1237729?utm_src=pdf-body
https://www.benchchem.com/product/b1237729?utm_src=pdf-body
https://www.benchchem.com/product/b1237729?utm_src=pdf-body
http://hpschapters.org/northcarolina/NSDS/cesium.pdf
http://hpschapters.org/northcarolina/NSDS/cesium.pdf
http://hpschapters.org/northcarolina/NSDS/cesium.pdf
https://blog.universalmedicalinc.com/7-alara-principles-for-reducing-radiation-exposure/
https://radiationsafety.com/blogs/news/what-is-alara
https://www.ramsoft.com/blog/alara-principle
https://www.landauer.com/blog/what-does-alara-mean-and-why-it-so-important
https://www.benchchem.com/product/b1237729?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Property Value Notes
Half.Lif 1.33 - 2.3 million years[6] Long half-life contributes
alf-Life
[7]1 to low specific activity.
o Emits an electron during
Decay Mode Beta () Emission
decay.
This energy level dictates
Max Beta Energy 0.21 MeV o ]
shielding requirements.
] o Risk from inhalation, ingestion,
Primary Hazard Internal Contamination

or absorption.[1][2]

| Waste Class | Long-Lived Radionuclide | Requires specific long-term disposal considerations.

611

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against contamination. Standard
laboratory PPE is mandatory, with additional layers required based on the specific procedure
and quantity of 13°Cs being handled.

Table 2: Required Personal Protective Equipment (PPE) for Cesium-135 Handling
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PPE Item

Body Protection

Specification | Purpose

Standard Lab Coat

Key Considerations

To be worn at all times in
the designated work area.

[]

Disposable Coverall (e.g.,
Tyvek®)

Recommended for handling
higher activity levels or when
there is a significant risk of
splashing.[10][11]

Hand Protection

Disposable Nitrile or Latex

Gloves

Must be worn when handling
any radioactive materials.[9]

Inspect for tears before use.

Double Gloving

Recommended practice to
minimize the risk of
contamination during glove

removal.[10]

Eye Protection

Safety Glasses with Side
Shields

Mandatory minimum protection

against splashes.

Safety Goggles or Face Shield

Required when there is a
higher probability of splashes

or aerosol generation.[10]

Foot Protection

Closed-Toe Shoes

Required for all personnel

entering the laboratory.[9]

Disposable Shoe Covers

Use when entering designated
radioactive material handling
areas to prevent the spread of

contamination.[12]

Respiratory Protection

N95 Respirator or higher

Required if there is a potential
for generating airborne
radioactive particles or
aerosols.[10][11]

Dosimetry

Whole-Body Dosimeter

Must be worn to monitor

occupational exposure to
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PPE Item Specification | Purpose Key Considerations

penetrating radiation.[13][14]

| | Ring Dosimeter | Required when handling millicurie (mCi) or greater quantities to monitor
extremity dose.[3] |

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling 13>°Cs is essential for safety and experimental integrity. The
following protocol outlines the key phases of a typical laboratory procedure.

» Designate Work Area: All work with *3°Cs must be performed in a designated and clearly
labeled "Radioactive Material Area."

o Prepare Surface: Cover the work surface (e.g., fume hood, benchtop) with absorbent,
plastic-backed paper to contain any spills.[2]

o Assemble Shielding: Set up appropriate shielding. For the beta emissions of 13°Cs, use low
atomic number (low-Z) materials like acrylic (Plexiglas) or aluminum as the primary shield to
prevent the generation of bremsstrahlung X-rays.[15][16][17]

o Gather Materials: Ensure all necessary equipment, reagents, and waste containers are
within the designated area before introducing the radioactive material.

e Don PPE: Put on all required PPE as specified in Table 2.

o Perform Survey: Before handling the stock vial, perform a background radiation survey of the
work area with a Geiger-Muller (GM) survey meter.

o Use Remote Tools: Handle all sources, vials, and pipettes containing *3°Cs with remote
handling tools such as tongs or forceps to maximize distance.[9]

e Prevent Contamination: Open vials and perform transfers over a spill tray. Avoid creating
splashes or aerosols.
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o Work Efficiently: Plan all steps in advance to minimize the time spent actively handling the
radioactive material.[3][13]

e Secure Source: Return the stock vial of 135Cs to its shielded storage container immediately
after use.

» Dispose of Waste: Place all contaminated items (e.g., pipette tips, tubes, absorbent paper)
into the designated, shielded radioactive waste container.

e Survey Work Area: Using a GM meter, perform a thorough survey of the work area,
equipment, and yourself. The goal is for all readings to be indistinguishable from the
background survey.[9]

o Decontaminate: If contamination is found, decontaminate the area using appropriate
cleaning solutions and re-survey until clean.

o Doff PPE: Remove PPE in the correct order to prevent cross-contamination: outer gloves,
shoe covers, lab coat/coverall, inner gloves, and finally eye/respiratory protection.

o Final Survey: Perform a final survey of hands and clothing before leaving the work area.[9]
Wash hands thoroughly.

Mandatory Visualization: Cesium-135 Handling
Workflow

The following diagram illustrates the logical flow of the operational plan, from initial preparation
to the safe conclusion of the procedure.
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Caption: Operational workflow for the safe handling of Cesium-135.
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Disposal Plan

Proper segregation and disposal of radioactive waste are critical to maintaining a safe

laboratory and complying with regulations. All 135Cs waste is classified as long-lived low-level

radioactive waste (LLRW).

Table 3: Cesium-135 Radioactive Waste Disposal Plan

Waste Type

Dry Solid Waste

Container

Lined, rigid
container with lid,
designated for
long-lived isotopes
(often yellow).[8]

Labeling
Requirements

"Caution,
Radioactive
Material" symbol,
Isotope (**5Cs),
Activity, Date.

Disposal Pathway

Collection by
institutional
Radiation Safety /
EHS for decay-in-
storage is not
feasible due to the
long half-life.
Waste will be
packaged for off-
site disposal.

Sealable, shatter-

"Caution, Radioactive

Material" symbol,

DO NOT dispose of

via sink.[8] Await

Liquid Waste proof carboy stored in Isotope (135Cs), collection by Radiation
(Aqueous) secondary Activity, Volume, Safety / EHS for
containment. Chemical solidification and off-
Composition. site disposal.
Do not mix with non-
. ] ) radioactive or
Puncture-proof sharps  "Caution, Radioactive )
) ] ] biohazardous sharps.
Sharps container designated Material" symbol,

for radioactive waste.

Isotope (135Cs).

Await collection by
Radiation Safety /
EHS.[18]

| Scintillation Vials | Designated scintillation vial waste container. | "Caution, Radioactive

Material" symbol, Isotope (33°Cs). | Awalit collection by Radiation Safety / EHS. Do not dispose
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of via standard chemical or sink routes.[8] |

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Handling of Cesium-135: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1237729#personal-protective-equipment-for-
handling-cesium-135]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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